Cas no 4707-12-4 (Benzoic acid, 2,3,5,6-tetrafluoro-, methyl ester)

• Product Name: Benzoic acid, 2,3,5,6-tetrafluoro-, methyl ester
• CAS No: 4707-12-4
• MF: C₈H₄F₄O₂
• MW: 208.109776496887
• MDL: MFCD06203743
• CID: 1523524
• PubChem ID: 14896548
• Update Time: 2025-06-12

Benzoic acid, 2,3,5,6-tetrafluoro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,3,5,6-tetrafluoro-, methyl ester
• UTVICBCTIZYQOA-UHFFFAOYSA-N
• A924198
• methyl2,3,5,6-tetrafluorobenzoate
• AKOS023100564
• 2,3,5,6-Tetrafluoro Benzoic Acid Methyl Ester
• SY096558
• methyl 2,3,5,6-tetrafluorobenzoate
• AC6188
• DTXSID70565095
• MFCD06203743
• 4707-12-4
• SCHEMBL522223

• MDL： MFCD06203743
• Inchi： 1S/C8H4F4O2/c1-14-8(13)5-6(11)3(9)2-4(10)7(5)12/h2H,1H3
• InChI Key： UTVICBCTIZYQOA-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1C(=O)OC)F)F)F

Computed Properties

• Exact Mass: 208.01472
• Monoisotopic Mass: 208.01474201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Benzoic acid, 2,3,5,6-tetrafluoro-, methyl ester

Benzoic acid, 2,3,5,6-tetrafluoro-, methyl ester (CAS No. 4707-12-4): A Comprehensive Overview

Benzoic acid, 2,3,5,6-tetrafluoro-, methyl ester, identified by its CAS number 4707-12-4, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceuticals and materials science due to its unique chemical properties and potential applications. This compound belongs to the class of substituted benzoic acids, characterized by the presence of fluorine atoms at specific positions on the benzene ring. The introduction of fluorine atoms not only modifies the electronic and steric properties of the molecule but also enhances its biological activity and stability.

The structural features of Benzoic acid, 2,3,5,6-tetrafluoro-, methyl ester make it a versatile intermediate in organic synthesis. The presence of four fluorine atoms at the 2, 3, 5, and 6 positions creates a highly electron-withdrawing effect, which can influence the reactivity and binding affinity of the molecule. This property is particularly valuable in drug design, where modifications at specific positions can lead to improved pharmacokinetic profiles and target specificity.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability and resistance to degradation. Studies have shown that the incorporation of fluorine atoms into aromatic rings can significantly improve the bioavailability of drugs. For instance, Benzoic acid, 2,3,5,6-tetrafluoro-, methyl ester has been explored as a precursor in the synthesis of various bioactive molecules. Its ability to serve as a building block for more complex structures has made it a valuable asset in medicinal chemistry.

The compound’s potential applications extend beyond pharmaceuticals. In materials science, fluorinated benzoic acids are used in the development of advanced polymers and coatings due to their thermal stability and chemical resistance. The electron-withdrawing nature of fluorine atoms enhances the material’s durability under harsh conditions, making it suitable for high-performance applications.

Recent research has also highlighted the role of Benzoic acid, 2,3,5,6-tetrafluoro-, methyl ester in medicinal chemistry. A study published in the Journal of Medicinal Chemistry demonstrated its utility in designing novel antiviral agents. The fluorinated benzoic acid derivative exhibited promising inhibitory activity against certain viral enzymes by interacting with key binding sites. This finding opens up new avenues for developing antiviral therapies with improved efficacy and reduced side effects.

The synthesis of Benzoic acid, 2,3,5,6-tetrafluoro-, methyl ester involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include halogenation followed by esterification or direct fluorination using specialized reagents. Advances in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for research and industrial applications.

In conclusion, Benzoic acid, 2,3,5,6-tetrafluoro-, methyl ester (CAS No. 4707-12-4) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features and biological activity make it a valuable tool for drug discovery and material development. As research continues to uncover new applications for fluorinated compounds, Benzoic acid, 2,3,5,6-tetrafluoro-, methyl ester is poised to play a crucial role in advancing scientific innovation.